Pyrano[3,4-c]pyridazines

Pyrano[3,4-c]pyridazines are a class of heterocyclic compounds characterized by their unique molecular structure. These compounds contain a pyrido ring fused with a pyrazine ring, forming a five-membered ring system. Pyrano[3,4-c]pyridazines have attracted significant interest due to their diverse potential applications in pharmaceuticals and materials science. Structurally, these molecules feature two nitrogen atoms that contribute to their basicity and reactivity. The presence of the pyrazine ring endows them with aromatic properties and potentially enhances their stability and chemical functionality. Pyrano[3,4-c]pyridazines can be synthesized via various methods including condensation reactions, palladium-catalyzed coupling reactions, and other synthetic techniques. In drug discovery, these compounds have shown promising activities as potential anticancer agents due to their ability to interact with DNA or inhibit specific enzymes. Additionally, they exhibit interesting photophysical properties making them candidates for use in optoelectronic applications such as organic light-emitting diodes (OLEDs) and sensors. Due to their unique structural features, pyrano[3,4-c]pyridazines continue to be an active area of research, offering opportunities for the development of new pharmaceuticals and materials with tailored properties.
Pyrano[3,4-c]pyridazines
Structure Chemical Name CAS MF
1225137-72-3 2,5,6,8-Tetrahydro-3H-pyrano[3,4-c]pyridazin-3-one 1225137-72-3 C7H8N2O2

Related Literature

Recommended suppliers
  • Suzhou Genelee Bio-Technology Co., Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • 河南东延药业有限公司
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Nanjing jingzhu bio-technology Co., Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Jinan Hanyu Chemical Co.,Ltd.
    Factory Trade Brand reagents
    Company nature: Private enterprises
  • Handan Zechi Trading Co., Ltd
    Factory Trade Brand reagents
    Company nature: Private enterprises